![molecular formula C20H20FN3O3 B2535492 4-ethoxy-1-(4-fluorophenyl)-N-(4-methoxybenzyl)-1H-pyrazole-3-carboxamide CAS No. 1209072-94-5](/img/structure/B2535492.png)
4-ethoxy-1-(4-fluorophenyl)-N-(4-methoxybenzyl)-1H-pyrazole-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-ethoxy-1-(4-fluorophenyl)-N-(4-methoxybenzyl)-1H-pyrazole-3-carboxamide, also known as EFMC, is a chemical compound that has been studied extensively for its potential applications in scientific research. EFMC is a pyrazole-based compound that has been shown to have a variety of biochemical and physiological effects. In
Mechanism of Action
Target of Action
Similar compounds have been found to exhibit antiproliferative activity against prostate cancer cell lines .
Mode of Action
It’s known that similar compounds can inhibit the growth of certain cancer cells .
Biochemical Pathways
Similar compounds have been found to inhibit the androgen receptor target gene prostate-specific antigen (psa) in certain prostate cancer cells .
Result of Action
Similar compounds have shown potent antiproliferative activity against certain cancer cells .
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-ethoxy-1-(4-fluorophenyl)-N-(4-methoxybenzyl)-1H-pyrazole-3-carboxamide in lab experiments is its potential as a treatment for a variety of different diseases. This compound has been shown to have anti-cancer, anti-inflammatory, and neuroprotective properties, making it a versatile compound for scientific research. However, one of the limitations of using this compound in lab experiments is its potential toxicity. This compound has been shown to have toxic effects on certain types of cells, and further research is needed to determine its safety for use in humans.
Future Directions
There are many potential future directions for research on 4-ethoxy-1-(4-fluorophenyl)-N-(4-methoxybenzyl)-1H-pyrazole-3-carboxamide. One area of research could be to further investigate its potential as a treatment for different types of cancer. Another area of research could be to study its potential as a treatment for neurodegenerative diseases such as Alzheimer's disease. Additionally, further research is needed to determine the safety and toxicity of this compound in humans, and to develop more efficient methods for synthesizing the compound.
Synthesis Methods
4-ethoxy-1-(4-fluorophenyl)-N-(4-methoxybenzyl)-1H-pyrazole-3-carboxamide can be synthesized using a variety of methods, including the reaction of 4-ethoxy-1-(4-fluorophenyl)-3-buten-2-one with 4-methoxybenzylhydrazine, followed by the addition of acetic acid and ethanol. The resulting compound is then purified using column chromatography. Other methods for synthesizing this compound have also been reported in the literature.
Scientific Research Applications
4-ethoxy-1-(4-fluorophenyl)-N-(4-methoxybenzyl)-1H-pyrazole-3-carboxamide has been studied extensively for its potential applications in scientific research. One of the main areas of research has been in the field of cancer treatment. This compound has been shown to have anti-cancer properties, and has been studied as a potential treatment for a variety of different types of cancer. Other potential applications for this compound include its use as a neuroprotective agent, as well as its potential as a treatment for inflammatory diseases.
properties
IUPAC Name |
4-ethoxy-1-(4-fluorophenyl)-N-[(4-methoxyphenyl)methyl]pyrazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20FN3O3/c1-3-27-18-13-24(16-8-6-15(21)7-9-16)23-19(18)20(25)22-12-14-4-10-17(26-2)11-5-14/h4-11,13H,3,12H2,1-2H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ABWSPXCLFKZFQF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CN(N=C1C(=O)NCC2=CC=C(C=C2)OC)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20FN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.